Cas no 2413869-58-4 (tert-butyl N-(1-hydroxycyclooctyl)methylcarbamate)

• Product Name: tert-butyl N-(1-hydroxycyclooctyl)methylcarbamate
• CAS No: 2413869-58-4
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 5673858
• PubChem ID: 165770099
• Update Time: 2025-07-19

tert-butyl N-(1-hydroxycyclooctyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665903
• 2413869-58-4
• tert-butyl N-[(1-hydroxycyclooctyl)methyl]carbamate
• tert-butyl N-(1-hydroxycyclooctyl)methylcarbamate

• Inchi： 1S/C14H27NO3/c1-13(2,3)18-12(16)15-11-14(17)9-7-5-4-6-8-10-14/h17H,4-11H2,1-3H3,(H,15,16)
• InChI Key： KTQLNXMNLQIOMO-UHFFFAOYSA-N
• SMILES： OC1(CNC(=O)OC(C)(C)C)CCCCCCC1

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(1-hydroxycyclooctyl)methylcarbamate

Comprehensive Overview of tert-butyl N-(1-hydroxycyclooctyl)methylcarbamate (CAS No. 2413869-58-4)

The compound tert-butyl N-(1-hydroxycyclooctyl)methylcarbamate (CAS No. 2413869-58-4) is a specialized organic molecule gaining attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclooctyl ring with a hydroxyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in drug discovery and material science. Researchers are increasingly exploring its potential in peptide synthesis, prodrug development, and bioconjugation, aligning with trends in targeted drug delivery and sustainable chemistry.

Recent studies highlight the role of tert-butyl N-(1-hydroxycyclooctyl)methylcarbamate in protease inhibition and enzyme stabilization. Its hydrophobic cyclooctyl backbone enhances membrane permeability, a critical factor in bioavailability optimization—a hot topic in AI-driven drug design. The compound’s carbamate group also offers reversible binding properties, relevant to pH-sensitive drug release systems, frequently searched in nanomedicine forums.

Synthetic routes to CAS 2413869-58-4 often involve Boc-protection strategies, a staple in solid-phase peptide synthesis (SPPS). This connects to trending searches like "green chemistry alternatives for Boc deprotection". The tert-butyl group’s steric bulk aids in chiral resolution, addressing demands for high-purity intermediates in asymmetric catalysis—a key focus in industrial-scale API production.

Analytical characterization of tert-butyl N-(1-hydroxycyclooctyl)methylcarbamate typically employs HPLC-MS and NMR spectroscopy, reflecting industry standards for QC/QA compliance. Its stability under ambient storage conditions (2-8°C) makes it practical for high-throughput screening workflows, a frequent query in automated synthesis discussions.

In material science, derivatives of CAS 2413869-58-4 show promise in polymeric coatings due to their hydrolytic resistance. This aligns with searches for "eco-friendly polymer additives", as its degradation products are non-toxic. Patent analyses reveal applications in biodegradable implants, tapping into the medical device innovation niche.

Regulatory-wise, tert-butyl N-(1-hydroxycyclooctyl)methylcarbamate is not listed under restricted substances, but proper GLP handling is advised. Its LD50 data (oral, rodent) suggests low acute toxicity, though allergenicity screening is recommended—a precaution highlighted in COSMOS-certified ingredient guidelines.

Future directions include exploring its click chemistry compatibility for biomarker labeling, a trending technique in diagnostic imaging. With AI-assisted retrosynthesis tools, novel derivatives of 2413869-58-4 could accelerate fragment-based drug discovery, addressing unmet needs in oncology targets and neurodegenerative disease research.